Reactions of substituted pyridines with free t-butoxy-radicals
Journal of the Chemical Society C: Organic Pub Date: DOI: 10.1039/J39690002758
Abstract
Substituted pyridines CHR1R2(C5H4N) are dehydrogenated by free-t-butoxy-radicals to the radicals ·CR1R2(C5H4N) which then dimerise to an extent depending on the nature of R1 and R2. Diphenylacetonitrile and p-nitrocumene undergo similar reactions though 2-methylquinoline is apparently unreactive.
Recommended Literature
- [1] An ionic liquid-based synergistic extraction strategy for rare earths†
- [2] An apparatus for testing water by measurement of its electrical conductivity
- [3] Aggregated-fluorescent detection of PFAS with a simple chip
- [4] Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†
- [5] An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†
- [6] An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage
- [7] An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†
- [8] An Aptamer Bio-barCode (ABC) assay using SPR, RNase H, and probes with RNA and gold-nanorods for anti-cancer drug screening
- [9] An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†
- [10] An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†
Journal Name:Journal of the Chemical Society C: Organic
research_products
-
CAS no.: 89640-58-4